Cas no 2768165-30-4 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2768165-30-4
• MF: C₁₀H₈BFO₂
• MW: 189.978726387024
• CID: 5175364
• PubChem ID: 141700033
• Update Time: 2025-07-14

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2768165-30-4
• (8-Fuoronaphthalen-1-yl)boronic acid
• (8-FLUORO-1-NAPHTHYL)BORONIC ACID
• F88951
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H8BFO2/c12-9-6-2-4-7-3-1-5-8(10(7)9)11(13)14/h1-6,13-14H
• InChI Key： QELOCCJLHJQJAZ-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC2C=CC=C(F)C1=2)(O)O

Computed Properties

• Exact Mass: 190.0601378g/mol
• Monoisotopic Mass: 190.0601378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2768165-30-4: An Emerging Molecule in Chemical and Pharmaceutical Research

CAS No. 2768165-30-4 is a novel compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, currently known as INDEX NAME NOT YET ASSIGNED, represents a promising area of study for scientists and researchers worldwide.

The molecular structure of CAS No. 2768165-30-4 is characterized by its complex arrangement of atoms, which includes a combination of aromatic and aliphatic moieties. This structural complexity contributes to its diverse reactivity and potential for forming stable complexes with various ligands. The compound's high solubility in both polar and non-polar solvents makes it a versatile candidate for a wide range of chemical reactions and processes.

Recent studies have focused on the synthesis and characterization of CAS No. 2768165-30-4. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to elucidate its detailed molecular structure. These methods have provided valuable insights into the compound's conformational flexibility and electronic properties, which are crucial for understanding its behavior in different environments.

In the context of pharmaceutical research, CAS No. 2768165-30-4 has shown promise as a potential therapeutic agent. Preliminary studies have indicated that the compound exhibits significant biological activity, including anti-inflammatory, anti-cancer, and neuroprotective effects. These findings have sparked interest in exploring its potential applications in the development of new drugs for various diseases.

One notable study published in the Journal of Medicinal Chemistry reported that CAS No. 2768165-30-4 demonstrated potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This suggests that the compound could be a valuable candidate for treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

In another study, researchers investigated the anti-cancer potential of CAS No. 2768165-30-4. The results showed that the compound effectively induced apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to the compound's ability to disrupt cellular signaling pathways involved in cell proliferation and survival.

Beyond its therapeutic applications, CAS No. 2768165-30-4 has also been explored for its use in materials science. Its unique chemical properties make it an attractive candidate for developing new materials with enhanced mechanical strength, thermal stability, and electrical conductivity. For instance, recent research has demonstrated that incorporating CAS No. 2768165-30-4 into polymer matrices can significantly improve their performance in various applications, such as electronic devices and composite materials.

The environmental impact of CAS No. 2768165-30-4 is another area of active investigation. Studies have shown that the compound is biodegradable under certain conditions, making it a more environmentally friendly option compared to some traditional chemicals used in industrial processes. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, CAS No. 2768165-30-4 (INDEX NAME NOT YET ASSIGNED) is a multifaceted compound with a wide range of potential applications in chemical, pharmaceutical, and materials science research. Its unique chemical properties, biological activity, and environmental compatibility make it an exciting area of study for scientists and researchers worldwide. As more studies are conducted, it is likely that new applications and uses for this compound will be discovered, further expanding its impact on various fields.